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Introduction

2-Chloro-5-pentylpyrimidine is a substituted pyrimidine derivative. The pyrimidine scaffold is
a fundamental heterocyclic motif present in a vast array of biologically active compounds,
including nucleic acids and numerous pharmaceuticals. The presence of a chloro substituent at
the 2-position provides a reactive site for nucleophilic substitution, making it a versatile
intermediate for the synthesis of more complex molecules. The pentyl group at the 5-position
imparts lipophilicity, which can be crucial for modulating the pharmacokinetic and
pharmacodynamic properties of a drug candidate. While specific biological activities for 2-
Chloro-5-pentylpyrimidine are not extensively documented in publicly available literature, the
general class of 2-chloropyrimidines is of significant interest in medicinal chemistry and drug
discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-5-pentylpyrimidine is
presented in Table 1. This data is compiled from various chemical suppliers and databases.
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Table 1: Physicochemical Data for 2-Chloro-5-pentylpyrimidine

Property Value Source(s)

CAS Number 154466-62-3 [1]

Molecular Formula CoH13CIN2 [1]

Molecular Weight 184.67 g/mol [1]

IUPAC Name 2-chloro-5-pentylpyrimidine [1]

Appearance Clear colorless to yellow liquid Thermo Fisher Scientific
Density 1.085 g/cm3 Fisher Scientific

Boiling Point 124 °C at 3 mmHg Fisher Scientific
Refractive Index 1.504 - 1.508 @ 20°C Thermo Fisher Scientific

WMARUIMXVALOMF-
InChl Key [1]
UHFFFAOYSA-N

SMILES CCCCCC1=CN=C(N=C1)Cl [1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Chloro-5-pentylpyrimidine is
not readily available in peer-reviewed journals. However, based on established synthetic
methodologies for analogous 2-chloro-5-alkylpyrimidines, a plausible synthetic route would
involve a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Negishi coupling.

Hypothetical Synthetic Protocol via Suzuki Coupling

This protocol is a representative example based on general procedures for Suzuki couplings of
chloropyrimidines. Optimization of reaction conditions would be necessary.

Reaction Scheme:
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Figure 1: Hypothetical Suzuki Coupling for 2-Chloro-5-pentylpyrimidine Synthesis.

Materials:

5-Bromo-2-chloropyrimidine

Pentylboronic acid
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]
Sodium carbonate (Na2COs) or another suitable base

Toluene
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Ethanol

Water

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-
bromo-2-chloropyrimidine (1.0 eq), pentylboronic acid (1.2 eq), and sodium carbonate (2.0

eq).

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).
To this suspension, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

Heat the reaction mixture to reflux (approximately 80-100 °C) and monitor the reaction
progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with water and extract with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or
sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of
hexanes and ethyl acetate to yield pure 2-Chloro-5-pentylpyrimidine.
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Spectral Data

While specific spectral data (NMR, MS) for 2-Chloro-5-pentylpyrimidine is not readily
available in public databases, the expected spectral characteristics can be inferred.

¢ H NMR: The spectrum would be expected to show a singlet for the two equivalent
pyrimidine protons. The pentyl group would exhibit a triplet for the terminal methyl group, a
triplet for the methylene group adjacent to the pyrimidine ring, and a series of multiplets for
the remaining methylene groups.

e 13C NMR: The spectrum would show distinct signals for the carbon atoms of the pyrimidine
ring and the five carbons of the pentyl chain.

e Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak
(M+) and a characteristic M+2 peak with an intensity of approximately one-third of the M+
peak, which is indicative of the presence of a single chlorine atom.

Applications in Research and Drug Development

The 2-chloropyrimidine moiety is a common building block in the synthesis of kinase inhibitors
and other targeted therapies. The chlorine atom at the 2-position is a key functional group that
allows for the facile introduction of various amine-containing fragments, which can be crucial for
binding to the target protein.

The general workflow for utilizing a 2-chloropyrimidine intermediate in a drug discovery
program is outlined below.
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Figure 2: Drug Discovery Workflow Utilizing a 2-Chloropyrimidine Intermediate.

Although no specific applications for 2-Chloro-5-pentylpyrimidine have been reported, its
structure suggests potential as an intermediate in the development of therapeutic agents where
the pentyl group can probe hydrophobic pockets in a target protein.
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Safety Information

2-Chloro-5-pentylpyrimidine should be handled with care in a well-ventilated laboratory,
preferably in a fume hood. Standard personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn.

Table 2: GHS Hazard Information

Hazard Statement Precautionary Statement

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

) o P280: Wear protective gloves/eye
H319: Causes serious eye irritation. ] ]
protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of
water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical

advice/attention.

P337+P313: If eye irritation persists: Get
medical advice/attention.

This information is based on aggregated GHS data and may not be exhaustive.

Conclusion

2-Chloro-5-pentylpyrimidine is a chemical intermediate with potential applications in
medicinal chemistry and materials science. Its utility stems from the reactive 2-chloro position
on the pyrimidine ring, which allows for further functionalization. While specific experimental
protocols and biological data for this compound are scarce in the public domain, its structural
similarity to other biologically active 2-chloropyrimidines suggests its potential as a valuable
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building block for the synthesis of novel compounds. Further research is needed to fully
elucidate its reactivity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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